Cas no 68194-07-0 (2,2',3,4',5-pentachlorobiphenyl)

• Product Name: 2,2',3,4',5-pentachlorobiphenyl
• CAS No: 68194-07-0
• MF: C₁₂H₅Cl₅
• MW: 326.433098554611
• CID: 969471
• PubChem ID: 50100
• Update Time: 2025-05-24

2,2',3,4',5-pentachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 2,2',3,4',5-pentachlorobiphenyl
• 1,2,5-trichloro-3-(2,4-dichlorophenyl)benzene
• PCB 90
• PCB No. 90
• PCB No. 90 10 microg/mL in Isooctane
• 1,1'-Biphenyl, 2,2',3,4',5-pentachloro-; 2,2',3,4',5-Pentachloro-1,1'-biphenyl; 2,2',3,4',5-Pentachlorobiphenyl; 2,3,5,2',4'-Pentachlorobiphenyl; PCB 90; 2,2',3,4',5-PentaCB
• SUOAMBOBSWRMNQ-UHFFFAOYSA-N
• 1,1-Biphenyl, 2,2,3,4,5-pentachloro-
• 1,1'-Biphenyl, 2,2',3,4',5-pentachloro
• C9Y9KD49DF
• UNII-C9Y9KD49DF
• 2,2',3,4',5-Pentachloro-1,1'-biphenyl
• 1,1'-Biphenyl, 2,2',3,4',5-pentachloro-
• NS00077039
• DTXCID5045671
• SCHEMBL4450035
• Q27275369
• DTXSID4074196
• 68194-07-0

• MDL： MFCD00661145
• Inchi： 1S/C12H5Cl5/c13-6-1-2-8(10(15)4-6)9-3-7(14)5-11(16)12(9)17/h1-5H
• InChI Key： SUOAMBOBSWRMNQ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C=CC(=CC=1Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 323.88300
• Monoisotopic Mass: 323.883389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.5220 (rough estimate)
• Melting Point: 95.86°C (estimate)
• Boiling Point: 412.3°C (rough estimate)
• Refractive Index: 1.6200 (rough estimate)
• PSA: 0.00000
• LogP: 6.62060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2,2',3,4',5-pentachlorobiphenyl

Comprehensive Analysis of 2,2',3,4',5-Pentachlorobiphenyl (CAS No. 68194-07-0): Properties, Applications, and Environmental Impact

2,2',3,4',5-Pentachlorobiphenyl (CAS No. 68194-07-0) is a chlorinated organic compound belonging to the polychlorinated biphenyl (PCB) family. PCBs have historically been used in industrial applications due to their chemical stability, insulating properties, and flame resistance. This specific congener, identified by its IUPAC name and CAS registry number, has garnered attention in environmental and toxicological studies due to its persistence and potential ecological effects.

The molecular structure of 2,2',3,4',5-pentachlorobiphenyl consists of a biphenyl core with five chlorine atoms substituted at positions 2, 2', 3, 4', and 5. This arrangement influences its physical and chemical properties, including low water solubility, high lipophilicity, and resistance to degradation. Researchers often focus on its environmental fate, as it can bioaccumulate in organisms and biomagnify through food chains, raising concerns about long-term exposure risks.

In recent years, public interest has shifted toward sustainable chemistry and green alternatives to persistent organic pollutants (POPs). Searches for "PCB remediation techniques" and "health effects of chlorinated compounds" have surged, reflecting growing awareness of legacy contaminants. Analytical methods like gas chromatography-mass spectrometry (GC-MS) are frequently employed to detect trace levels of this compound in environmental samples, aligning with trends in environmental monitoring and regulatory compliance.

From a regulatory perspective, 2,2',3,4',5-pentachlorobiphenyl falls under international agreements such as the Stockholm Convention on POPs. Discussions around "PCB disposal methods" and "safe handling of chlorinated aromatics" dominate technical forums, emphasizing the need for proper waste management. Its presence in older electrical equipment and building materials also ties into broader conversations about circular economy strategies and hazardous material replacement in manufacturing.

Ongoing research explores the compound's toxicokinetics and potential endocrine-disrupting effects, topics frequently queried in scientific databases. Studies using in vitro models investigate its interaction with cellular receptors, while computational chemistry approaches predict its behavior in different environmental compartments. These investigations contribute to risk assessment frameworks and inform policy decisions regarding chemical safety.

Innovative technologies for PCB degradation, such as advanced oxidation processes or microbial bioremediation, represent another area of active investigation. The scientific community continues to develop analytical standards and reference materials for this congener to improve detection accuracy in complex matrices like soil or biological tissues.

For professionals working with chlorinated organic compounds, understanding the structural characteristics of 68194-07-0 is essential for interpreting analytical data and assessing environmental samples. The compound's chromatographic behavior and mass spectral patterns serve as important identifiers in laboratory settings, particularly when differentiating between similar PCB congeners.

As global initiatives push for chemical transparency and pollutant inventories, accurate information about 2,2',3,4',5-pentachlorobiphenyl supports informed decision-making. Educational resources addressing "PCB congener specificity" and "environmental persistence mechanisms" help bridge knowledge gaps among stakeholders ranging from policymakers to environmental engineers.